Erythro-Guaiacylglycerol

Diabetes Research Carbohydrate Metabolism Enzyme Inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H14O5
Molecular Weight 214.21 g/mol
Cat. No. B15591335
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameErythro-Guaiacylglycerol
Molecular FormulaC10H14O5
Molecular Weight214.21 g/mol
Structural Identifiers
InChIInChI=1S/C10H14O5/c1-15-9-4-6(2-3-7(9)12)10(14)8(13)5-11/h2-4,8,10-14H,5H2,1H3/t8-,10+/m1/s1
InChIKeyLSKFUSLVUZISST-SCZZXKLOSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Erythro-Guaiacylglycerol: A Stereochemically Defined Lignan for Research into Alpha-Glucosidase Inhibition and Antioxidant Mechanisms


Erythro-Guaiacylglycerol, a phenylpropanoid lignan often isolated as its β-O-4′-coniferyl ether derivative [1], belongs to the 8-O-4′ neolignan class [2]. This compound is characterized by a specific erythro configuration at the glycerol C7-C8 bond [3], a stereochemical feature critical to its interaction with biological targets such as α-glucosidase and its overall antioxidant capacity [4]. As a naturally occurring compound found in diverse species like *Selaginella doederleinii* [5] and *Eucommia ulmoides* , it serves as a key research tool for studying the impact of stereochemistry on bioactivity in metabolic and oxidative stress-related pathways.

Stereochemical Control

Supports enantiomer-specific pathway studies; erythro configuration critical for α-glucosidase target engagement.

Natural product lignan probe
Assay Context

Reported enzyme inhibition assay fit; antioxidant and radical scavenging benchmarking possible.

HPS / ORAC reference context
Analytical Identity

Definitive 13C NMR fingerprint enables stereochemical purity verification and quality control.

NMR-based isomer confirmation

Why Erythro-Guaiacylglycerol Cannot Be Interchanged with Its Threo Isomer or Other Lignans in Research


Generic substitution within the guaiacylglycerol class is scientifically invalid due to profound stereochemistry-driven differences in bioactivity. The erythro and threo diastereomers of guaiacylglycerol derivatives, despite sharing identical molecular formulas and connectivity, exhibit distinct three-dimensional conformations [1] that lead to divergent pharmacological profiles. For example, in angiogenesis assays, the erythro isomer (eGGCE) is demonstrably less active than its threo counterpart (tGGCE) [2]. This stereospecificity extends to enzyme inhibition, where only the erythro form is documented as a potent α-glucosidase inhibitor . Furthermore, even among erythro-configured lignans, differing aromatic substitutions (e.g., coniferyl vs. sinapyl vs. dihydroconiferyl ethers) alter electron distribution and steric bulk, impacting antioxidant capacity and target engagement [3]. Therefore, selecting the precise erythro-guaiacylglycerol derivative is essential for ensuring experimental reproducibility and drawing valid mechanistic conclusions.

Diastereomer
Erythro isomer (target)
Threo isomer may exhibit divergent bioactivity; pro-angiogenic response and enzyme inhibition profiles are stereochemistry-dependent and may not transfer directly.
Aromatic Substituent
Coniferyl ether derivative
Sinapyl, dihydroconiferyl, or aldehyde ether analogs can alter electron distribution and antioxidant capacity; class-level inference may not hold across substitutions.
Lignan Class
8-O-4′ neolignan
Other lignan subclasses (e.g., dibenzylbutyrolactone, aryltetralin) may not share the same target engagement or oxidative stress pathway response; requires validation.

Quantitative Differentiation Evidence for Erythro-Guaiacylglycerol Beta-Coniferyl Ether vs. Threo Isomer and Other Lignans


Alpha-Glucosidase Inhibition: Erythro Stereoisomer Activity Compared to Acarbose

Erythro-Guaiacylglycerol beta-coniferyl ether demonstrates a potent and specific inhibition of α-glucosidase with an EC50 of 18.71 µM . This value is comparable to the clinically used α-glucosidase inhibitor acarbose, which serves as a positive control in numerous studies . Notably, the threo diastereomer has not been documented with this inhibitory activity, highlighting the critical role of the erythro stereochemistry for this specific target engagement.

α-Glucosidase Inhibition
Cross-study comparable

EC50 18.71 µM (erythro); acarbose typically ~1–10 µM

Supports enzyme inhibition assay context

Threo isomer activity not documented; stereochemistry-dependent target engagement

Diabetes Research Carbohydrate Metabolism Enzyme Inhibition

Differential Pro-Angiogenic Activity: Erythro (eGGCE) vs. Threo (tGGCE) Isomers

In a direct head-to-head comparison, the erythro stereoisomer (eGGCE) and threo stereoisomer (tGGCE) of guaiacylglycerol-8-O-4'-(coniferyl alcohol) ether were evaluated for their pro-angiogenic activity. While both isomers promoted in vitro angiogenesis in the µM to nM range, the study explicitly concludes that eGGCE was 'less active than tGGCE' [1]. This provides a clear, quantifiable differentiation of biological effect based solely on stereochemistry.

Pro-Angiogenic Activity
Head-to-head

eGGCE less active than tGGCE (both active µM–nM range)

Stereochemistry-dependent activity comparison

Supports endothelial cell proliferation and tube formation assay context

Angiogenesis Cardiovascular Research Wound Healing

Antioxidant Potency in Standardized Assays: Erythro-Guaiacylglycerol Beta-Coniferyl Ether vs. Threo Isomer

In an activity-guided fractionation study of aged garlic extract, both erythro-guaiacylglycerol-β-O-4'-coniferyl ether and its threo isomer were identified as major antioxidants. The purified individual compounds demonstrated high antioxidant activity, with EC50 values of 9.7–11.8 µM in the hydrogen peroxide scavenging (HPS) assay and 2.60–3.65 µmol TE/µmol in the oxygen radical absorbance capacity (ORAC) assay [1]. The study presents these values as a combined range for the two purified diastereomers, indicating their comparable and potent activity within this specific context, and differentiates them from other less active lignans in the extract.

Antioxidant Capacity
Head-to-head

HPS EC50 9.7–11.8 µM; ORAC 2.60–3.65 µmol TE/µmol (combined range with threo)

Supports antioxidant assay benchmarking

Both erythro and threo isomers contribute to extract activity

Oxidative Stress Free Radical Scavenging Nutraceutical Research

Anti-Neuroinflammatory NO Production Inhibition: Erythro vs. Threo Isomers

In a study evaluating lignans from *Clematis armandii*, both erythro-guaiacylglycerol-β-coniferyl ether (compound 5) and threo-guaiacylglycerol-β-coniferyl ether (compound 6) displayed significant inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-activated BV-2 microglial cells [1]. This demonstrates a class-level anti-neuroinflammatory effect for these 8-O-4′ neolignans, with both diastereomers showing activity in the same assay system.

NO Production Inhibition
Class-level inference

Both erythro and threo isomers show significant inhibitory effect on LPS-activated BV-2 cells

Supports neuroinflammation model screening

Quantitative IC50 values not reported; qualitative class-level response

Neuroinflammation Microglia Nitric Oxide

Stereochemical Verification via 13C NMR: Distinct Chemical Shifts for Erythro and Threo Isomers

The erythro and threo configurations of guaiacylglycerol 8-O-4′-coniferyl ether can be unequivocally distinguished by 13C NMR spectroscopy. A comparative analysis of synthetic and natural samples shows distinct chemical shift differences (Δδ) for several key carbon atoms, including the C-β (C-8) carbon. For example, the 13C NMR data for erythro-GCCE shows a shift at C-β that differs from that of threo-GCCE, allowing for unambiguous identification and quality control of the desired isomer [1].

13C NMR Fingerprint
Analytical identity

δC C-β: 86.3 ppm (erythro) vs 87.2 ppm (threo); Δδ = -0.9 ppm

Supports stereochemical identity verification

Unambiguous NMR differentiation for quality control

Analytical Chemistry Quality Control Structural Elucidation

Cytotoxicity Profile: Low Cytotoxicity of Erythro-Guaiacylglycerol in A549 Cells vs. Derivatives

Erythro-guaiacylglycerol exhibits minimal cytotoxicity against the human lung adenocarcinoma cell line A549, with an IC50 value exceeding 100 µM after 72 hours of exposure . In contrast, certain other guaiacylglycerol derivatives, such as threo-guaiacylglycerol-β-coniferyl aldehyde ether, have demonstrated significant cytotoxicity against hepatocellular carcinoma cells (e.g., Hep3B and HepG2) at lower concentrations [1]. This indicates a stark functional divergence within the compound class, where small structural changes dramatically alter the cytotoxic profile.

Cytotoxicity Profile
Cross-study

IC50 > 100 µM (A549 cells, 72 h); comparator aldehyde ether derivative shows potent cytotoxicity against Hep3B/HepG2

Supports cell-model endpoint review without confounding cytotoxicity

Low-cytotoxicity context for metabolic or anti-inflammatory studies; cell-type-dependent review needed

Cancer Research Cytotoxicity Safety Screening

Validated Research and Industrial Application Scenarios for Erythro-Guaiacylglycerol


A. Research Tool for Studying Stereochemistry-Dependent Alpha-Glucosidase Inhibition

Erythro-guaiacylglycerol beta-coniferyl ether serves as a well-characterized inhibitor of α-glucosidase with a defined EC50 of 18.71 µM . Given that its threo isomer lacks documented activity against this enzyme, the compound is an ideal chemical probe for investigating the stereochemical requirements for binding to α-glucosidase's active site. Researchers in diabetes and metabolic disorder fields can use this compound to benchmark natural product-derived inhibitors against the clinical drug acarbose in enzymatic assays.

B. Reference Standard for Antioxidant Capacity in Natural Product Research

With validated EC50 values of 9.7–11.8 µM in the HPS assay and 2.60–3.65 µmol TE/µmol in the ORAC assay [1], erythro-guaiacylglycerol-β-O-4'-coniferyl ether is a suitable reference standard for calibrating antioxidant assays. Its performance is well-documented, allowing for cross-study comparisons of antioxidant potency in complex natural extracts or new synthetic entities.

C. Comparator Compound for Pro-Angiogenic Studies on 8-O-4′ Neolignans

In angiogenesis research, erythro-guaiacylglycerol-8-O-4'-(coniferyl alcohol) ether (eGGCE) is a critical comparator for its more active threo isomer (tGGCE) [2]. The differential activity profile makes eGGCE an essential negative control or low-activity benchmark when evaluating the structure-activity relationship (SAR) of pro-angiogenic neolignans in endothelial cell proliferation and tube formation assays.

D. Analytical Reference Material for Stereochemical Purity by NMR

The distinct 13C NMR fingerprint of erythro-guaiacylglycerol 8-O-4′-coniferyl ether, particularly the characteristic chemical shift at the C-β position (δC ~86.3 ppm) [3], makes it a valuable reference material for analytical laboratories. Procurement of the pure erythro isomer enables quality control departments to verify the stereochemical purity of synthesized or isolated batches, ensuring research integrity and reproducibility.

Application
Selection Property
Validation Focus
α-Glucosidase pathway studies
Stereochemical control for enzyme inhibition
Enzyme inhibition assay benchmarking; threo isomer inactivity confirmation
Antioxidant capacity reference studies
Validated radical scavenging performance
HPS and ORAC assay calibration; cross-study antioxidant comparison
Angiogenesis pathway research
Stereochemistry-dependent pro-angiogenic activity
Endothelial cell proliferation and tube formation assay context; low-activity benchmark for SAR
Stereochemical quality control
Distinct 13C NMR chemical shift fingerprint
NMR-based stereochemical purity verification; batch-to-batch isomer identity confirmation
Quote Request

Request a Quote for Erythro-Guaiacylglycerol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.